Polycarboxylate Superplasticizer Compatibility
In a head-to-head study comparing four retarders (sodium citrate SC, sodium gluconate SG, sodium hexametaphosphate SH, and sucrose SU) each compounded with polycarboxylate superplasticizer (PC) at the same proportion, SG was the only retarder that substantially enhanced mortar blending and compressive strength across all ages. SU reduced early-age strength and only marginally improved mid-late strength, while SC and SH underperformed on the combined metric of liquid degree, setting time, and strength [1]. Upon comprehensive evaluation, the compatibility of SG with PC was rated higher than all other retarders tested [1].
Reported highest comprehensive compatibility ranking vs. citrate, hexametaphosphate, sucrose.
PC admixture with equal retarder proportion; liquid degree, setting, and strength measured.
| Evidence Dimension | Comprehensive compatibility with polycarboxylate superplasticizer (PC) — liquid degree, setting time, blending and compressive strength across all ages |
|---|---|
| Target Compound Data | Sodium gluconate (SG): blending and compressive strength of mortar in different ages were enhanced in large extent; overall compatibility with PC higher than SC, SH, SU [1] |
| Comparator Or Baseline | Sodium citrate (SC): inferior overall compatibility; Sodium hexametaphosphate (SH): extended setting time but inferior strength benefit; Sucrose (SU): early strength reduced, only small mid-late enhancement [1] |
| Quantified Difference | SG alone achieved large-extent strength enhancement across all ages; SU produced early-age strength reduction; SG rated highest on comprehensive compatibility metric (qualitative ranking scale) [1] |
| Conditions | Cement paste and mortar admixed with PC at equal retarder proportion; liquid degree, setting time, blending strength, and compressive strength measured [1] |
Why This Matters
For procurement of concrete admixtures intended for use with modern PC-based superplasticizers, sodium gluconate uniquely avoids the early-age strength penalty and compatibility trade-offs seen with sucrose and sodium citrate, directly impacting structural performance specifications.
- [1] Gao, G.B., Yan, S.T., Wang, Y.W. et al. (2012). Study on Compatibility of Polycarboxylates Superplasticizer with Different Kinds of Retarders. Transtech Publications / Fid-Bau Portal, 5 pages. View Source
